Cas no 2172565-85-2 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl-N-propylformamido}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl-N-propylformamido}propanoic acid
• CAS No: 2172565-85-2
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6423059
• PubChem ID: 165818446
• Update Time: 2025-05-19

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl-N-propylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl-N-propylformamido}propanoic acid
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-N-propylformamido}propanoic acid
• 2172565-85-2
• EN300-1580606

• Inchi： 1S/C25H25N3O5S/c1-2-12-28(13-11-22(29)30)23(31)21-15-34-24(26-21)27-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,2,11-14H2,1H3,(H,29,30)(H,26,27,32)
• InChI Key： OYYKQQFHPVMXSC-UHFFFAOYSA-N
• SMILES： S1C=C(C(N(CCC(=O)O)CCC)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 137Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl-N-propylformamido}propanoic acid

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl-N-propylformamido}propanoic acid

The compound with CAS No 2172565-85-2, known as 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl-N-propylformamido}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The 9H-fluoren-9-yl group is a key structural component of this molecule, contributing to its stability and reactivity. Fluorene derivatives are well-known for their photoluminescent properties, making them valuable in optoelectronic applications. Recent studies have explored the use of fluorene-containing compounds in organic light-emitting diodes (OLEDs) and solar cells, highlighting their potential in next-generation electronic devices.

The thiazole ring in the molecule is another critical feature. Thiazoles are heterocyclic compounds with a sulfur atom and a nitrogen atom in their structure, known for their versatility in chemical reactions. This heterocycle has been extensively studied for its role in enzyme inhibition and its ability to act as a scaffold for drug design. Recent research has focused on modifying thiazole derivatives to enhance their bioavailability and pharmacokinetic properties.

The N-propylformamide group attached to the thiazole ring adds further functionality to the molecule. Formamide groups are known for their ability to participate in hydrogen bonding, which can influence the solubility and stability of the compound. In recent studies, formamide-containing compounds have been investigated for their potential as ligands in metalloenzyme mimics and catalysts.

The propanoic acid moiety at the terminus of the molecule introduces carboxylic acid functionality, which can be crucial for bioavailability and targeting specific biological pathways. Carboxylic acids are often used as pharmacophores in drug design due to their ability to interact with various biological receptors.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one. Researchers have employed advanced techniques such as click chemistry and catalytic asymmetric synthesis to streamline the production process. These methods not only improve yield but also reduce environmental impact, aligning with current green chemistry initiatives.

In terms of applications, this compound has shown promise in several areas: - Drug Delivery: Its structural complexity allows for targeted drug delivery systems, enhancing therapeutic efficacy while minimizing side effects. - Biomaterials: The molecule's unique properties make it a candidate for developing biocompatible materials used in tissue engineering and regenerative medicine. - Sensors: Its responsiveness to environmental changes could lead to innovative sensor technologies for detecting chemical or biological agents.

Ongoing research is focusing on optimizing the molecule's properties for specific applications. For instance, efforts are being made to enhance its stability under physiological conditions and improve its solubility profile for better pharmacokinetics.

In conclusion, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl-N-propylformamido}propanoic acid represents a cutting-edge advancement in organic synthesis with diverse potential applications across multiple disciplines. As research continues to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry.